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Compound of Interest

Compound Name: Calcium rosinate

Cat. No.: B1668226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of calcium rosinate in

the formulation of printing inks and varnishes. This document outlines the functional benefits,

presents comparative performance data, and details experimental protocols for the evaluation

of key physical properties.

Introduction to Calcium Rosinate in Coatings
Calcium rosinate, a salt of rosin acids, is a hard, high-melting-point resinous material.[1] It is

primarily utilized as a binder and modifying agent in various coating systems, most notably in

printing inks and varnishes. Its incorporation into these formulations imparts a range of

desirable characteristics that enhance both the application and final performance of the printed

or coated substrate.

Applications in Printing Inks
Calcium rosinate is a key component in the formulation of various types of printing inks,

including those used in gravure, lithographic, and flexographic processes. Its primary functions

are to act as a binder, improve pigment wetting, and enhance the overall durability of the

printed film.

Key Benefits:
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Improved Gloss and Finish: The addition of calcium rosinate contributes to a higher gloss

finish on the printed material, enhancing visual appeal.

Enhanced Adhesion: It promotes strong adhesion of the ink to a variety of substrates,

including paper, cardboard, and flexible films.[2]

Increased Hardness and Abrasion Resistance: Calcium rosinate forms a hard, durable film

that is resistant to scuffing and abrasion, crucial for packaging and publication applications.

[2]

Controlled Viscosity and Flow: It acts as a viscosity modifier, allowing for the formulation of

inks with appropriate flow characteristics for different printing processes.

Good Pigment Wetting: Calcium rosinate facilitates the dispersion of pigments within the ink

formulation, leading to improved color strength and stability.[3]

Comparative Performance Data: Printing Ink
Formulation
The following table summarizes the impact of incorporating calcium rosinate into a model

gravure printing ink formulation.

Performance Parameter
Standard Formulation
(Without Calcium
Rosinate)

Modified Formulation
(With 15% Calcium
Rosinate)

Viscosity (Zahn Cup #2, 25°C) 18 seconds 22 seconds

Drying Time (Set-to-touch,

25°C)
15 seconds 12 seconds

Gloss (60° Gloss Units) 75 GU 85 GU

Adhesion (ASTM D3359, Scale

0-5B)
3B 5B

Abrasion Resistance

(Sutherland Rub Test, 4lb

weight, 50 cycles)

Moderate scuffing Minimal scuffing
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Applications in Varnishes
In varnishes, particularly those for wood and other porous substrates, calcium rosinate serves

as a hardener and gloss enhancer. It is often used in combination with other resins and drying

oils to achieve specific performance characteristics.

Key Benefits:

Accelerated Drying: Calcium-based driers, including calcium rosinate, can be used to

accelerate the drying time of oil-based varnishes.

Increased Hardness and Durability: It contributes to a harder, more durable varnish film with

improved resistance to scratches and wear.

Enhanced Gloss: The inclusion of calcium rosinate can significantly increase the gloss level

of the final varnish finish.

Improved Water Resistance: The hydrophobic nature of the rosin component enhances the

water resistance of the coated surface.

Comparative Performance Data: Varnish Formulation
The following table illustrates the effect of adding calcium rosinate to a standard oil-based

wood varnish formulation.

Performance Parameter
Standard Varnish (Without
Calcium Rosinate)

Modified Varnish (With
10% Calcium Rosinate)

Drying Time (Dry-to-touch,

25°C)
8 hours 6 hours

Gloss (60° Gloss Units) 80 GU 90 GU

Hardness (Pencil Hardness) H 2H

Water Resistance (24hr

exposure)
Slight whitening No visible effect
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Experimental Protocols
The following are detailed methodologies for the key experiments cited in the performance data

tables.

Viscosity Measurement (Zahn Cup Method)
Objective: To determine the efflux time of a printing ink, which is a measure of its viscosity.

Apparatus: Zahn cup (specfied orifice size, e.g., #2), stopwatch, thermometer.

Procedure:

Ensure the ink is at a constant temperature (25°C ± 0.5°C).

Hold the Zahn cup vertically and dip it completely into the ink.

Lift the cup vertically out of the ink, starting the stopwatch the moment the top edge of the

cup breaks the surface of the liquid.

Observe the stream of ink flowing from the orifice.

Stop the stopwatch at the first distinct break in the stream near the orifice.

Record the efflux time in seconds.

Perform the measurement in triplicate and report the average.

Drying Time Measurement (Set-to-Touch)
Objective: To determine the time it takes for an ink or varnish film to reach a "set-to-touch"

state.

Apparatus: Applicator for consistent film thickness, substrate (e.g., paper, wood panel),

stopwatch.

Procedure:

Apply a uniform film of the ink or varnish to the substrate.
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Start the stopwatch immediately after application.

At regular intervals, gently touch the surface of the film with a clean finger using minimal

pressure.

The "set-to-touch" time is the point at which no ink or varnish transfers to the finger.

Record the time in seconds or hours.

Gloss Measurement (ASTM D523)
Objective: To measure the specular gloss of a coated surface.

Apparatus: Gloss meter with a 60° geometry.

Procedure:

Calibrate the gloss meter according to the manufacturer's instructions using the supplied

standards.

Place the gloss meter on a flat, representative area of the coated substrate.

Take a reading.

Repeat the measurement at several different locations on the surface to obtain an average

value.

Record the gloss values in Gloss Units (GU).

Adhesion Testing (ASTM D3359 - Method B)
Objective: To assess the adhesion of a coating to a substrate using the cross-hatch tape test.

Apparatus: Cross-hatch cutting tool, pressure-sensitive tape (as specified in the standard), soft

brush.

Procedure:

Make a series of parallel cuts through the coating to the substrate using the cutting tool.
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Make a second series of cuts perpendicular to the first, creating a cross-hatch pattern.

Gently brush the area to remove any loose flakes of the coating.

Apply the pressure-sensitive tape firmly over the cross-hatch area.

After a specified time (typically 90 ± 30 seconds), rapidly pull the tape off at a 180° angle.

Examine the cross-hatch area and the tape for any removal of the coating.

Rate the adhesion according to the ASTM D3359 classification scale (0B to 5B, where 5B

indicates no detachment).

Abrasion Resistance (Sutherland Rub Test - ASTM
D5264)
Objective: To evaluate the resistance of a printed surface to abrasion.

Apparatus: Sutherland Rub Tester, weighted test block (e.g., 4 lb), receptor material (e.g.,

clean, unprinted paper of the same type as the substrate).

Procedure:

Cut a sample of the printed material and mount it on the base of the Sutherland Rub Tester.

Cut a piece of the receptor material and mount it on the face of the weighted block.

Place the weighted block onto the printed sample.

Set the tester for a specified number of cycles (e.g., 50).

Start the tester. It will stop automatically after the preset number of cycles.

Remove the printed sample and the receptor.

Visually assess the degree of ink transfer to the receptor and any damage to the printed

surface.
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Compare the results to a control sample.
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Caption: Experimental workflow for evaluating the performance of printing inks and varnishes.
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Caption: Components of a printing ink formulation highlighting the role of calcium rosinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. faa-design.com [faa-design.com]

2. researchgate.net [researchgate.net]

3. Appearance Measurement Archives - Rhopoint Americas [rhopointamericas.com]

To cite this document: BenchChem. [Application Notes and Protocols: Calcium Rosinate in
Printing Inks and Varnishes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668226#applications-of-calcium-rosinate-in-printing-
inks-and-varnishes]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1668226?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668226?utm_src=pdf-body
https://www.benchchem.com/product/b1668226?utm_src=pdf-custom-synthesis
https://www.faa-design.com/files/7/21/7-1-magdy.pdf
https://www.researchgate.net/publication/351457753_Glossiness_Evaluation_of_Coated_Wood_Surfaces_as_Function_of_Varnish_Type_and_Exposure_to_Different_Conditions
https://www.rhopointamericas.com/faqs/appearance-measurement/
https://www.benchchem.com/product/b1668226#applications-of-calcium-rosinate-in-printing-inks-and-varnishes
https://www.benchchem.com/product/b1668226#applications-of-calcium-rosinate-in-printing-inks-and-varnishes
https://www.benchchem.com/product/b1668226#applications-of-calcium-rosinate-in-printing-inks-and-varnishes
https://www.benchchem.com/product/b1668226#applications-of-calcium-rosinate-in-printing-inks-and-varnishes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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